3,6-Dimethyl-2-nitrobenzoyl chloride

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 3,6-dimethyl-2-nitrobenzoyl chloride
• InChI: InChI=1S/C9H8ClNO3/c1-5-3-4-6(2)8(11(13)14)7(5)9(10)12/h3-4H,1-2H3
• InChI Key: BBIFEBIXBAZAOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)[N+](=O)[O-])C(=O)Cl

Description

3,6-Dimethyl-2-nitrobenzoyl chloride is a useful research compound. Its molecular formula is C9H8ClNO3 and its molecular weight is 213.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,6-Dimethyl-2-nitrobenzoic acid in an amount of 9.6 g (51 mmol) was dissolved in 100 ml benzene and then followed by an addition of thionyl chloride in an amount of 8.8 g (74 mmol) and pyridine in an amount of 0.1 lg. The mixture was then heated for 2 hours under reflux, and the solvent therein was distillated out under reduced pressure to obtain 3,6-dimethyl-2-nitrobenzoyl chloride in an amount of 10.3 g.